Cas no 2171563-76-9 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-5-carbonylmorpholine-3-carboxylic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-5-carbonylmorpholine-3-carboxylic acid
• CAS No: 2171563-76-9
• MF: C₂₄H₂₁N₃O₆S
• MW: 479.505044698715
• CID: 6378606
• PubChem ID: 165819347
• Update Time: 2025-10-28

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-5-carbonylmorpholine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-5-carbonylmorpholine-3-carboxylic acid
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazole-5-carbonyl]morpholine-3-carboxylic acid
• 2171563-76-9
• EN300-1560388

• Inchi： 1S/C24H21N3O6S/c28-21(27-9-10-32-13-19(27)22(29)30)20-11-25-23(34-20)26-24(31)33-12-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,11,18-19H,9-10,12-13H2,(H,29,30)(H,25,26,31)
• InChI Key： UWECHRUKNCCXFG-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1C(N1CCOCC1C(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 479.11510657g/mol
• Monoisotopic Mass: 479.11510657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 762
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 146Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-5-carbonylmorpholine-3-carboxylic acid

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-5-carbonylmorpholine-3-carboxylic acid: A Comprehensive Overview

4-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-5-carbonylmorpholine-3-carboxylic acid, with the CAS number 2171563-76-9, is a highly specialized compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a 1,3-thiazole ring, and a morpholine moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug delivery systems, enzyme inhibition, and material science.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the Fmoc group. This group is widely used in peptide synthesis due to its excellent protecting properties. The integration of the Fmoc group into the molecule enhances its stability and bioavailability, making it an attractive candidate for therapeutic applications. Recent studies have demonstrated that this compound exhibits remarkable selectivity towards certain enzymes, particularly in the context of protease inhibition. This property has led researchers to explore its potential as a lead compound for developing novel anti-inflammatory and anticancer agents.

The 1,3-thiazole ring in the structure is another key feature that contributes to the compound's unique properties. Thiazoles are known for their ability to act as hydrogen bond donors and acceptors, which can significantly influence the molecule's solubility and permeability. Recent advancements in computational chemistry have allowed researchers to model the interactions of this compound with various biological targets, providing deeper insights into its mechanism of action. For instance, molecular docking studies have revealed that the thiazole moiety plays a critical role in stabilizing interactions with target proteins.

The morpholine ring further adds to the complexity and functionality of this compound. Morpholines are commonly used in pharmaceuticals due to their ability to form stable amide bonds and their favorable pharmacokinetic profiles. In this compound, the morpholine moiety serves as a scaffold that connects the Fmoc group and the thiazole ring, creating a rigid structure that enhances its bioactivity. Recent research has focused on modifying the morpholine ring to optimize its pharmacodynamic properties, such as improving its half-life or reducing off-target effects.

One of the most promising applications of this compound lies in its potential as a drug delivery vehicle. The Fmoc group can be cleaved under specific conditions, allowing for controlled release of bioactive molecules. This property has led to investigations into its use as a carrier for anticancer drugs or imaging agents. Preclinical studies have shown that this compound can effectively encapsulate therapeutic payloads while maintaining their stability until release at target sites.

In addition to its therapeutic applications, this compound has also been explored for its role in material science. Its unique structure makes it an ideal candidate for developing advanced materials with tailored properties. For example, researchers have investigated its use as a building block for self-assembling monolayers or stimuli-responsive polymers. These materials could find applications in sensors, drug delivery systems, or electronic devices.

Recent breakthroughs in synthetic methodology have further expanded the potential of this compound. The development of more efficient coupling reactions has enabled researchers to synthesize derivatives with enhanced bioactivity or selectivity. These advancements are expected to pave the way for new generations of drugs and materials based on this versatile molecule.

In conclusion, 4-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-5-carbonylmorpholine-3-carboxylic acid represents a cutting-edge compound with diverse applications across multiple disciplines. Its intricate structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in drug development and material science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in advancing modern science and technology.